Cas no 556801-15-1 (Defluoro Linezolid)

Defluoro Linezolid structure
Defluoro Linezolid structure
Product Name:Defluoro Linezolid
CAS No:556801-15-1
Molecular Formula:C16H21N3O4
Molecular Weight:319.35564
MDL:MFCD24386411
CID:1058560
PubChem ID:44274320

Defluoro Linezolid Properties

Names and Identifiers

    • Defluoro Linezolid
    • N-[[(5S)-3-(4-morpholin-4-ylphenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]acetamide
    • DefluoroLinezolid
    • N-[3-(4-Morpholin-4-yl-phenyl)-2-oxo-oxaZolidin-(5S)-ylmethyl]-acetamide
    • DTXSID40658120
    • DESFLUORO LINEZOLID [USP IMPURITY]
    • Desfluoro linezolid
    • V3J7BL87UT
    • (S)-N-((3-(4-Morpholinophenyl)-2-oxooxazolidin-5-yl)methyl)acetamide
    • SCHEMBL5431183
    • N-{[(5S)-3-[4-(MORPHOLIN-4-YL)PHENYL]-2-OXO-1,3-OXAZOLIDIN-5-YL]METHYL}ACETAMIDE
    • N-({(5S)-3-[4-(Morpholin-4-yl)phenyl]-2-oxo-1,3-oxazolidin-5-yl}methyl)acetamide
    • MFCD24386411
    • UNII-V3J7BL87UT
    • 556801-15-1
    • Linezolid_desfluoro
    • Acetamide, N-(((5S)-3-(4-(4-morpholinyl)phenyl)-2-oxo-5-oxazolidinyl)methyl)-
    • Desfluorolinezolid
    • C16H21N3O4
    • CHEMBL283540
    • A899771
    • MDL: MFCD24386411
    • InChIKey: LEUDKGFPUHLJBJ-HNNXBMFYSA-N
    • Inchi: InChI=1S/C16H21N3O4/c1-12(20)17-10-15-11-19(16(21)23-15)14-4-2-13(3-5-14)18-6-8-22-9-7-18/h2-5,15H,6-11H2,1H3,(H,17,20)/t15-/m0/s1
    • SMILES: CC(=O)NCC1CN(C(=O)O1)C2=CC=C(C=C2)N3CCOCC3

Computed Properties

  • Exact Mass: 319.153206g/mol
  • Surface Charge: 0
  • XLogP3: 0.6
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 319.153206g/mol
  • Monoisotopic Mass: 319.153206g/mol
  • Topological Polar Surface Area: 71.1Ų
  • Heavy Atom Count: 23
  • Complexity: 431
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

  • LogP: 1.95480
  • PSA: 74.60000

Defluoro Linezolid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00DFL6-100mg
N-[[(5S)-3-[4-(4-Morpholinyl)phenyl]-2-oxo-5-oxazolidinyl]Methyl]acetaMide
556801-15-1 95%
100mg
$235.00 2024-04-29
A2B Chem LLC
AG25930-100mg
N-[[(5S)-3-[4-(4-Morpholinyl)phenyl]-2-oxo-5-oxazolidinyl]Methyl]acetaMide
556801-15-1 95%
100mg
$205.00 2024-04-19
abcr
AB576145-10 mg
N-[3-(4-Morpholin-4-yl-phenyl)-2-oxo-oxazolidin-(5S)-ylmethyl]-acetamide; .
556801-15-1
10mg
€48.00
Ambeed
A437875-1g
Defluoro Linezolid
556801-15-1 97%
1g
$890.0
AstaTech
43997-0.25/G
DESFLUORO LINEZOLID
556801-15-1 95%
0.25g
$358 2023-09-19
Biosynth
IM58042-10 mg
N-(((5S)-3-(4-(4-Morpholinyl)phenyl)-2-oxo-5-oxazolidinyl)methyl) acetamide
556801-15-1
10mg
$76.23
eNovation Chemicals LLC
Y1260666-250mg
N-[[(5S)-3-[4-(4-Morpholinyl)phenyl]-2-oxo-5-oxazolidinyl]Methyl]acetaMide
556801-15-1 95%
250mg
$650 2024-06-06
TRC
D228800-10mg
Defluoro Linezolid
556801-15-1
10mg
$ 210.00 2023-09-08
AN HUI ZE SHENG Technology Co., Ltd.
D228800-10mg
(s)-n-((3-(4-morpholinophenyl)-2-oxooxazolidin-5-yl)methyl)acetamide
556801-15-1
10mg
¥1800.00 2023-09-15
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD768053-1g
(S)-N-((3-(4-Morpholinophenyl)-2-oxooxazolidin-5-yl)methyl)acetamide
556801-15-1 97%
1g
¥9639.0 2024-04-18

Defluoro Linezolid Suppliers

Shanghai chemsoon Biotechnology Co., Ltd
Audited Supplier Audited Supplier
(CAS:556801-15-1)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com

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